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Compound of Interest

Compound Name: Futokadsurin C

Cat. No.: B15593424

An In-depth Exploration of the Chemical Architecture and Biological Significance of a Promising
Natural Product

Introduction

Futokadsurin C is a naturally occurring bioactive compound that has garnered interest within
the scientific community. This technical guide serves as a comprehensive resource for
researchers, scientists, and drug development professionals, providing a detailed overview of
Futokadsurin C's chemical structure, properties, and potential therapeutic applications. The
information presented herein is curated from scientific literature to facilitate a deeper
understanding and further investigation of this intriguing molecule.

Chemical Structure and Properties

Futokadsurin C belongs to the class of lignans, a diverse group of polyphenolic compounds
found in plants. The precise chemical structure of Futokadsurin C has been elucidated
through extensive spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR)
spectroscopy and mass spectrometry.

Table 1: Chemical Properties of Futokadsurin C
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Property Value

Molecular Formula C21H2405[1]

Molecular Weight 356.41 g/mol [1]
Appearance Reported as a white powder

N Soluble in methanol, ethanol, and other organic
Solubility vent
solvents

Melting Point Not available in the reviewed literature

The core of Futokadsurin C features a dibenzocyclooctadiene skeleton, a characteristic
feature of many bioactive lignans isolated from plants of the Kadsura and Piper genera. The
specific arrangement of substituents on this core structure is crucial for its biological activity.

Biological Activity and Potential Applications

Lignans isolated from the Kadsura genus are known to possess a wide range of biological
activities, including anti-inflammatory, antiviral, and cytotoxic effects. While specific in-depth
biological studies on Futokadsurin C are limited in the publicly available literature, related
compounds from Piper futokadsura have demonstrated notable pharmacological properties.
These include futoxide, futoenone, futoquinol, and futoamide, which have been investigated for
their potential health benefits. The structural similarity of Futokadsurin C to these compounds
suggests it may share a similar spectrum of bioactivity.

Further research is warranted to fully elucidate the pharmacological profile of Futokadsurin C
and to explore its potential as a lead compound in drug discovery programs.

Experimental Protocols

The isolation and characterization of Futokadsurin C involve standard laboratory techniques
for natural product chemistry. While a specific, detailed experimental protocol for Futokadsurin
C is not readily available, a general workflow can be inferred from studies on related
compounds.

General Isolation and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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